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5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione 5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC0920993
InChI: InChI=1S/C18H14F3N3O2S/c1-9-6-11(7-14-15(25)22-17(27)23-16(14)26)10(2)24(9)13-5-3-4-12(8-13)18(19,20)21/h3-8H,1-2H3,(H2,22,23,25,26,27)
SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=C3C(=O)NC(=S)NC3=O
Molecular Formula: C18H14F3N3O2S
Molecular Weight: 393.4 g/mol

5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

CAS No.:

Cat. No.: VC0920993

Molecular Formula: C18H14F3N3O2S

Molecular Weight: 393.4 g/mol

* For research use only. Not for human or veterinary use.

5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione -

Specification

Molecular Formula C18H14F3N3O2S
Molecular Weight 393.4 g/mol
IUPAC Name 5-[[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
Standard InChI InChI=1S/C18H14F3N3O2S/c1-9-6-11(7-14-15(25)22-17(27)23-16(14)26)10(2)24(9)13-5-3-4-12(8-13)18(19,20)21/h3-8H,1-2H3,(H2,22,23,25,26,27)
Standard InChI Key WXSADFSHHJWJLP-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=C3C(=O)NC(=S)NC3=O
Canonical SMILES CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=C3C(=O)NC(=S)NC3=O

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